Cas no 1304943-12-1 (4-(2,2-dimethylpropyl)carbamoylbenzoic acid)

• Product Name: 4-(2,2-dimethylpropyl)carbamoylbenzoic acid
• CAS No: 1304943-12-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD13216856
• CID: 4587058
• PubChem ID: 54595169
• Update Time: 2025-05-22

4-(2,2-dimethylpropyl)carbamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylpropyl)carbamoylbenzoic acid

• MDL： MFCD13216856
• Inchi： 1S/C13H17NO3/c1-13(2,3)8-14-11(15)9-4-6-10(7-5-9)12(16)17/h4-7H,8H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： SOIKFRVPSFTGTC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(NCC(C)(C)C)=O)C=C1

Additional information on 4-(2,2-dimethylpropyl)carbamoylbenzoic acid

Comprehensive Overview of 4-(2,2-dimethylpropyl)carbamoylbenzoic acid (CAS No. 1304943-12-1)

4-(2,2-dimethylpropyl)carbamoylbenzoic acid (CAS No. 1304943-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of benzoic acid derivatives, which are widely studied for their bioactive potential. The presence of the carbamoyl and dimethylpropyl groups in its structure makes it a subject of interest for researchers exploring novel drug candidates and chemical intermediates.

In recent years, the demand for 4-(2,2-dimethylpropyl)carbamoylbenzoic acid has increased, particularly in the context of drug discovery and medicinal chemistry. Researchers are actively investigating its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation. Its structural versatility allows for modifications that can enhance bioavailability and selectivity, making it a valuable asset in the development of therapeutic agents.

The compound's CAS No. 1304943-12-1 is frequently searched in academic and industrial databases, reflecting its relevance in chemical synthesis and pharmaceutical research. Users often inquire about its physical and chemical properties, such as solubility, melting point, and stability under various conditions. These parameters are critical for determining its suitability in specific applications, such as formulation development or analytical methods. Additionally, its safety profile and handling guidelines are common topics of interest, ensuring compliance with laboratory and industrial standards.

Another area of growing interest is the compound's potential role in green chemistry and sustainable synthesis. With the increasing focus on environmentally friendly practices, researchers are exploring ways to optimize the production of 4-(2,2-dimethylpropyl)carbamoylbenzoic acid using catalytic methods and renewable resources. This aligns with broader trends in the chemical industry, where reducing waste and energy consumption is a priority. The compound's compatibility with biodegradable solvents and low-toxicity reagents further enhances its appeal in this context.

From a commercial perspective, 4-(2,2-dimethylpropyl)carbamoylbenzoic acid is often discussed in relation to supply chain dynamics and market availability. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their portfolios, catering to the needs of research institutions and pharmaceutical developers. Its pricing, purity standards, and scalability are key factors influencing its adoption in large-scale projects. Furthermore, the compound's patent landscape and intellectual property considerations are topics of relevance for stakeholders navigating the competitive landscape.

In conclusion, 4-(2,2-dimethylpropyl)carbamoylbenzoic acid (CAS No. 1304943-12-1) represents a versatile and scientifically significant compound with broad applications in pharmaceuticals, chemical research, and sustainable chemistry. Its unique structural features and potential for innovation continue to drive interest among researchers and industry professionals alike. As advancements in synthetic methodologies and drug design evolve, this compound is likely to remain a focal point in the quest for novel solutions to complex challenges.